Cas no 696-13-9 (4(1H)-Pyrimidinone,tetrahydro-1-methyl-2-thioxo-)

4(1H)-Pyrimidinone,tetrahydro-1-methyl-2-thioxo- structure
696-13-9 structure
Product Name:4(1H)-Pyrimidinone,tetrahydro-1-methyl-2-thioxo-
CAS No:696-13-9
MF:C5H8N2OS
MW:144.194819450378
CID:508138
PubChem ID:4466144
Update Time:2025-04-19

4(1H)-Pyrimidinone,tetrahydro-1-methyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyrimidinone,tetrahydro-1-methyl-2-thioxo-
    • 1-methyl-2-sulfanylidene-1,3-diazinan-4-one
    • 696-13-9
    • NSC56904
    • CHEMBL472768
    • 1-methyl-2-thioxotetrahydro-4(1H)-pyrimidinone
    • AKOS024339475
    • NSC-56904
    • SCHEMBL23323359
    • DTXSID80403590
    • Inchi: 1S/C5H8N2OS/c1-7-3-2-4(8)6-5(7)9/h2-3H2,1H3,(H,6,8,9)
    • InChI Key: HFWHSXCCKCIEHZ-UHFFFAOYSA-N
    • SMILES: S=C1NC(CCN1C)=O

Computed Properties

  • Exact Mass: 144.036
  • Monoisotopic Mass: 144.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.4A^2
  • XLogP3: -0.4

Experimental Properties

  • Density: 1.31
  • Refractive Index: 1.608
  • PSA: 67.92000
  • LogP: -0.06320
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